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For Researchers, Scientists, and Drug Development Professionals

Native maize starch, a versatile biopolymer, often undergoes modification to enhance its

functional properties for specific applications in the pharmaceutical and food industries. This

guide provides an objective comparison of the key functional characteristics of native versus

modified maize starch, supported by experimental data and detailed methodologies.

Key Functional Properties: A Quantitative
Comparison
The functional properties of starch are significantly altered by modification processes. These

modifications, which can be physical, chemical, or enzymatic, change the molecular structure

of the starch granules, leading to different behaviors in various applications.[1]

Solubility and Swelling Power
Solubility and swelling power are critical parameters that determine the behavior of starch in

aqueous environments. Modification can significantly alter these properties.[2] Generally,

certain modification methods increase solubility by disrupting the granular structure, while

others that increase cross-linking may restrict swelling.[3][4]
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Starch Type
Modificatio
n Method

Temperatur
e (°C)

Solubility
(%)

Swelling
Power (g/g)

Reference

Native Maize

Starch
- 90 <20 - [4]

Modified

Maize Starch

Hydrochloric

Acid (HA)
90 >75

Lower than

native
[4]

Native Corn

Starch
- 90 - 15.4 [2]

Modified

Corn Starch

Acid-

modification
90 - 5.0 [2]

Native Corn

Starch
- - - - [3]

Modified

Corn Starch

Heat-

Moisture

Treatment

(HMT)

-
Higher than

native

Lower than

native
[3]

Modified

Corn Starch

Autoclave-

Heat

Treatment

(AHT)

-
Higher than

native
- [3]

Modified

Corn Starch

Osmotic-

Pressure

Treatment

(OPT)

-
Higher than

native

Lower than

native
[3]

Pasting Properties
Pasting properties, measured using a Rapid Visco Analyser (RVA), describe the changes in

viscosity of a starch slurry during heating and cooling. These properties are crucial for

applications requiring specific textural characteristics.[5][6] Modification can lead to a wide

range of pasting behaviors, from reduced peak viscosity in acid-thinned starches to increased

stability in cross-linked starches.[7]
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Starch
Type

Modifi
cation
Metho
d

Peak
Viscos
ity
(RVU)

Trough
Viscos
ity
(RVU)

Breakd
own
Viscos
ity
(RVU)

Final
Viscos
ity
(RVU)

Setbac
k
Viscos
ity
(RVU)

Pastin
g
Tempe
rature
(°C)

Refere
nce

Native

Cocoya

m

Starch

- 3724.5 3041 683.5 5516.5 - -

Modifie

d

Cocoya

m

Starch

Pregela

tinized
944.5 822 162.5 1923 - - [8]

Native

BGN

Starch

- - - - - - 79.9

Modifie

d BGN

Starch

Microw

ave

(alpha

cyclode

xtrin +

catechi

n)

- - - - - 85.7 [7]

Note: RVU (Rapid Visco Units) are a measure of viscosity.

In Vitro Digestibility
The digestibility of starch is a critical factor in both nutritional and pharmaceutical applications.

Modification can alter the rate and extent of starch digestion, leading to the formation of slowly

digestible starch (SDS) and resistant starch (RS).[9][10]
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Starch Type
Amylose
Content

Rapidly
Digestible
Starch
(RDS) (%)

Slowly
Digestible
Starch
(SDS) (%)

Resistant
Starch (RS)
(%)

Reference

Waxy Corn

Starch (WCS)
- ~88 - - [11]

Corn Starch

(CS)
- ~88 - - [11]

High Amylose

Corn Starch

(HACS 60)

60% - - 49.10 [11]

Native Corn

Starch
22% - -

In vivo:

~0.5%
[12]

High Amylose

Corn Starch

(AL-68)

68% - -

In vitro:

54.4%, In

vivo: 43.4%

[12]

Experimental Protocols
Determination of Solubility and Swelling Power
This protocol is based on the method described by Leach et al. (1959).[4][13]

Prepare a 1% (w/v) starch slurry in distilled water.

Heat the slurry in a water bath at 90°C for 30 minutes with constant stirring.

Cool the suspension to room temperature.

Centrifuge the suspension at 3200 rpm for 10 minutes.

For Solubility: Carefully collect the supernatant in a pre-weighed dish. Evaporate the

supernatant to dryness at 110°C for 24 hours. The weight of the dried supernatant relative to

the initial starch weight gives the solubility percentage.
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For Swelling Power: Weigh the wet sediment remaining in the centrifuge tube. The swelling

power is calculated as the weight of the wet sediment per gram of dry starch.

Analysis of Pasting Properties using Rapid Visco
Analyser (RVA)
The RVA measures the viscosity of a starch paste as it is subjected to a controlled heating and

cooling cycle.[6][14][15]

Accurately weigh the starch sample and distilled water into an RVA canister. The exact

weights will depend on the specific RVA method being used (e.g., AACC Method 76-21.01).

[15]

Place a paddle into the canister and ensure the sample is well dispersed.

Place the canister into the RVA instrument.

Initiate the pre-programmed heating and cooling profile. A typical profile involves:

An initial period of stirring at a constant temperature.

A heating phase where the temperature is ramped up.

A holding period at a high temperature.

A cooling phase where the temperature is ramped down.

The RVA software records the viscosity throughout the test, generating a pasting curve.

From the pasting curve, key parameters such as peak viscosity, trough viscosity, breakdown,

final viscosity, setback, and pasting temperature are determined.

In Vitro Starch Digestibility (Englyst Method)
This method simulates the in vivo digestion of starch to determine the fractions of rapidly

digestible starch (RDS), slowly digestible starch (SDS), and resistant starch (RS).[16][17][18]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.newprojectsrl.com/allegati/BR_PER_Rapid_Visco_Analyser_RVA_Method_19.pdf
https://img.petfoodindustry.com/files/base/wattglobalmedia/all/document/2021/03/pfi.593819-5f4e6e8ede376.pdf
https://www.scribd.com/document/623660661/AACC-metodo-76-21-01-RVA
https://www.scribd.com/document/623660661/AACC-metodo-76-21-01-RVA
https://www.medallionlabs.com/tests/englyst-starch/
https://www.slideshare.net/slideshow/englyst-method-starch-digestibility/140109601
https://www.researchgate.net/figure/Important-steps-according-to-the-protocol-by-Englyst-et-al-43-towards-determining_fig5_334119867
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15989902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A sample containing starch is incubated with a mixture of pancreatic α-amylase and

amyloglucosidase under controlled conditions (e.g., 37°C).[19]

Aliquots of the digest are taken at specific time points, typically at 20 minutes (for RDS) and

120 minutes (for SDS).

The enzymatic reaction in the aliquots is stopped immediately, for example, by adding a

strong acid or by heat inactivation.

The glucose released in each fraction is measured using a glucose oxidase-peroxidase

(GOPOD) assay.

RDS is calculated from the glucose released at 20 minutes.

SDS is calculated from the difference in glucose released between 120 minutes and 20

minutes.

RS is the starch that remains undigested after 120 minutes.
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Caption: General workflow for the modification of native maize starch.
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Caption: Experimental workflow for analyzing key functional properties of starch.

Structural Differences: Native vs. Modified Starch
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Caption: Conceptual differences in the structure of native and modified starch granules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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